N-[(6-Oxocyclohexa-2,4-dien-1-ylidene)(phenyl)methyl]glycine

• CAS No.: 62665-68-3
• Molecular Formula: C15H13NO3
• Molecular Weight: 255.27 g/mol
• IUPAC Name: 2-[[(2-hydroxyphenyl)-phenylmethylidene]amino]acetic acid
• InChI: InChI=1S/C15H13NO3/c17-13-9-5-4-8-12(13)15(16-10-14(18)19)11-6-2-1-3-7-11/h1-9,17H,10H2,(H,18,19)
• InChI Key: SCIIBKWFLFNBHV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=NCC(=O)O)C2=CC=CC=C2O

Description

N-[(6-Oxocyclohexa-2,4-dien-1-ylidene)(phenyl)methyl]glycine is a complex organic compound with a unique structure that combines a cyclohexadienone ring, a phenyl group, and a glycine moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(6-Oxocyclohexa-2,4-dien-1-ylidene)(phenyl)methyl]glycine typically involves the condensation of a cyclohexadienone derivative with a phenylmethyl group and glycine. The reaction conditions often require a catalyst and a controlled environment to ensure the desired product is obtained. Common reagents used in the synthesis include metal nitrates and solvents like water .

Industrial Production Methods

Industrial production of this compound may involve more scalable methods, such as the use of continuous flow reactors and automated synthesis systems. These methods allow for the efficient production of large quantities of the compound while maintaining high purity and yield.

Chemical Reactions Analysis

Types of Reactions

N-[(6-Oxocyclohexa-2,4-dien-1-ylidene)(phenyl)methyl]glycine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form different products depending on the oxidizing agent used.

Reduction: Reduction reactions can lead to the formation of reduced derivatives of the compound.

Substitution: The compound can participate in substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The reaction conditions, such as temperature and pH, are carefully controlled to achieve the desired products .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield different oxidized derivatives, while reduction can produce various reduced forms of the compound.

Scientific Research Applications

N-[(6-Oxocyclohexa-2,4-dien-1-ylidene)(phenyl)methyl]glycine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities, including its interactions with enzymes and other biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as its use in drug development.

Industry: The compound is used in the production of various industrial chemicals and materials .

Mechanism of Action

The mechanism of action of N-[(6-Oxocyclohexa-2,4-dien-1-ylidene)(phenyl)methyl]glycine involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes and other proteins, affecting their activity and function. This interaction can lead to various biological effects, depending on the specific targets involved .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to N-[(6-Oxocyclohexa-2,4-dien-1-ylidene)(phenyl)methyl]glycine include other derivatives of cyclohexadienone and phenylmethyl glycine. Examples include:

• Cyclohexadienone derivatives
• Phenylmethyl glycine derivatives
• Other glycine derivatives

Uniqueness

What sets this compound apart from similar compounds is its unique combination of structural elements, which confer specific chemical and biological properties. This uniqueness makes it a valuable compound for research and industrial applications .